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Compound of Interest

Compound Name: Diethyl glutaconate

Cat. No.: B146653 Get Quote

An In-depth Technical Guide to the Physical Properties of Diethyl Glutaconate (Liquid Form)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of the

liquid form of diethyl glutaconate. The information is presented to support research,

development, and quality control activities involving this compound. All quantitative data is

summarized for clarity, and detailed experimental protocols based on recognized standards are

provided.

Core Physical Properties
Diethyl glutaconate, in its liquid state, exhibits a range of physical characteristics that are

crucial for its handling, application, and integration into various chemical processes.

Data Presentation
The table below summarizes the essential physical properties of liquid diethyl glutaconate,

compiled from various chemical data sources.
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Physical Property Value Units Notes

Boiling Point 236 - 238 °C
At atmospheric

pressure.

510.20[1] K

Density 1.053 g/mL At 25 °C.

Refractive Index 1.446 n20/D
At 20 °C with respect

to the sodium D-line.

Flash Point 113 °C
Determined by the

closed cup method.

Molecular Weight 186.21[1] g/mol

Form Liquid -

At standard

temperature and

pressure.

Melting Point 330.43 (57.28) K (°C)

This is a

computationally

predicted value using

the Joback Method

and should be used

with caution as diethyl

glutaconate is a liquid

at room temperature.

[1] An experimentally

determined value is

not readily available.

Water Solubility -1.17 log10(mol/L)
Predicted using the

Crippen Method.[1]

Octanol/Water

Partition Coefficient

(logP)

1.059 -
Predicted using the

Crippen Method.[1]

Experimental Protocols
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The following sections detail the standard methodologies for determining the key physical

properties of liquid diethyl glutaconate. These protocols are based on internationally

recognized ASTM standards to ensure accuracy and reproducibility.

Boiling Point Determination (ASTM D1078)
The boiling point of diethyl glutaconate is determined using the Standard Test Method for

Distillation Range of Volatile Organic Liquids, as outlined in ASTM D1078.[2][3][4][5]

Methodology:

Apparatus: A distillation flask, condenser, graduated receiving cylinder, and a calibrated

thermometer or temperature sensor are required.

Procedure: A specified volume of the diethyl glutaconate sample is placed in the distillation

flask. The flask is heated, and the vapor is passed through the condenser. The temperature

at which the first drop of condensate falls from the condenser is recorded as the initial boiling

point. The temperature is continuously monitored as the distillation proceeds. The boiling

range is the temperature difference between the initial boiling point and the temperature at

which the last of the liquid evaporates. For a pure substance like diethyl glutaconate, this

range is expected to be narrow.

Significance: This method provides a measure of the volatility of the liquid and is a key

indicator of its purity.[5]

Density Measurement (ASTM D4052)
The density of liquid diethyl glutaconate is determined using the Standard Test Method for

Density, Relative Density, and API Gravity of Liquids by Digital Density Meter, as specified in

ASTM D4052.[6][7][8][9][10]

Methodology:

Apparatus: A digital density meter with an oscillating U-tube is used. The instrument must be

calibrated with certified reference standards.

Procedure: A small sample of diethyl glutaconate is injected into the thermostatted U-tube

of the density meter. The instrument measures the oscillation period of the U-tube containing

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b146653?utm_src=pdf-body
https://www.benchchem.com/product/b146653?utm_src=pdf-body
https://store.astm.org/d1078-11r19.html
https://store.astm.org/d1078-01.html
https://webstore.ansi.org/standards/astm/astmd107811
https://standards.iteh.ai/catalog/standards/astm/cffbd7a7-1237-4f4b-9bf7-78ee8d7548d3/astm-d1078-11-2019
https://www.benchchem.com/product/b146653?utm_src=pdf-body
https://www.benchchem.com/product/b146653?utm_src=pdf-body
https://standards.iteh.ai/catalog/standards/astm/cffbd7a7-1237-4f4b-9bf7-78ee8d7548d3/astm-d1078-11-2019
https://www.benchchem.com/product/b146653?utm_src=pdf-body
https://wiki.anton-paar.com/en/density-and-density-measurement/astm-d4052/
https://store.astm.org/d4052-22.html
https://eralytics.com/standards/astm-d4052/
https://blog.ansi.org/ansi/astm-d4052-22-test-density-api-gravity-petroleum/
https://ayalytical.com/methods/astm-d4052/
https://www.benchchem.com/product/b146653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the sample. This period is then converted to a density value based on the instrument's

calibration. The measurement is typically performed at a controlled temperature, such as 25

°C.

Significance: Density is a fundamental physical property used for quality control, and for

converting mass to volume.[7][9]

Refractive Index Measurement (ASTM D1218)
The refractive index of liquid diethyl glutaconate is determined according to the Standard Test

Method for Refractive Index and Refractive Dispersion of Hydrocarbon Liquids, as described in

ASTM D1218.[11][12][13][14][15][16]

Methodology:

Apparatus: A calibrated refractometer, typically an Abbé refractometer, is used. A

monochromatic light source, usually a sodium lamp (D-line), is required.

Procedure: A small drop of the diethyl glutaconate sample is placed on the prism of the

refractometer. The prism is then closed and the temperature is allowed to equilibrate,

typically to 20 °C. The instrument is adjusted until the dividing line between the light and dark

fields is sharp and centered in the crosshairs of the eyepiece. The refractive index is then

read from the instrument's scale.

Significance: The refractive index is a characteristic property of a substance and is a

sensitive measure of its purity.[11][16]

Flash Point Determination (ASTM D93)
The flash point of diethyl glutaconate is determined using the Standard Test Methods for

Flash Point by Pensky-Martens Closed Cup Tester, as outlined in ASTM D93.[17][18][19][20]

[21][22][23][24][25]

Methodology:

Apparatus: A Pensky-Martens closed-cup flash point tester is used. This apparatus consists

of a heated cup with a lid that has openings for a stirrer, a thermometer, and an ignition

source.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://store.astm.org/d4052-22.html
https://blog.ansi.org/ansi/astm-d4052-22-test-density-api-gravity-petroleum/
https://www.benchchem.com/product/b146653?utm_src=pdf-body
https://store.astm.org/d1218-21.html
https://www.petrolube.com/price-list-catalog/astm-d1218-4246/
https://standards.iteh.ai/catalog/standards/astm/1852ec0f-b624-4a96-ad36-eb71f3cc9fe1/astm-d1218-12
https://store.astm.org/d1218-99.html
https://matestlabs.com/test-standards/astm-d1218/
https://www.savantlab.com/astm-methods/astm-d1218-standard-test-method-for-refractive-index-and-refractive-dispersion-of-hydrocarbon-liquids/
https://www.benchchem.com/product/b146653?utm_src=pdf-body
https://store.astm.org/d1218-21.html
https://www.savantlab.com/astm-methods/astm-d1218-standard-test-method-for-refractive-index-and-refractive-dispersion-of-hydrocarbon-liquids/
https://www.benchchem.com/product/b146653?utm_src=pdf-body
https://store.astm.org/d0093-20.html
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://ayalytical.com/methods/astm-d93/
https://www.pachemtech.eu/en/services/laboratory-services/154-standard-test-methods-for-flash-point-by-pensky-martens-closed-cup-tester-astm-d-93
https://eralytics.com/standards/astm-d93/
https://www.analytice.com/en/astm-d93-flash-point-analysis-laboratories/
https://precisionlubrication.com/articles/flash-point-testing/
https://flashpointtesters.com/blog/astm-d93-vs-d92
https://www.pentyllabs.com/product/astm-d93-flash-point/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure: The sample cup is filled with diethyl glutaconate to a specified level. The lid is

secured, and the sample is heated at a controlled rate while being continuously stirred. At

specific temperature intervals, the stirring is stopped, and an ignition source is dipped into

the vapor space above the liquid. The flash point is the lowest temperature at which the

application of the ignition source causes the vapors of the sample to ignite with a brief flash.

Significance: The flash point is a critical safety parameter that indicates the flammability of

the substance and is used for classifying materials for shipping and handling regulations.[17]

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the comprehensive determination of the

physical properties of liquid diethyl glutaconate.
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Workflow for Physical Property Determination of Liquid Diethyl Glutaconate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146653#physical-properties-of-diethyl-glutaconate-
liquid-form]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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